N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C17H18ClNO2/c1-17(2,21-15-10-8-14(18)9-11-15)16(20)19-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,20)
• InChI Key: GAXJTYHSKOUCEK-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NCC1=CC=CC=C1)OC2=CC=C(C=C2)Cl

Description

N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide, also known as BAM, is a synthetic compound that has gained attention in the scientific community for its potential applications in research. BAM is a member of the class of amides and is a white powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide is not fully understood, but it is believed to involve the modulation of ion channels in cells. Specifically, this compound has been shown to inhibit the activity of the TRPV1 ion channel, which is involved in pain sensation and inflammation. This compound has also been shown to activate the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of ion channels in the brain, and the regulation of anxiety and sleep. This compound has also been shown to have anti-inflammatory effects and to increase insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. Additionally, this compound has been shown to have a variety of potential applications in different areas of scientific research. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide. One area of interest is the development of new compounds based on the this compound scaffold with improved therapeutic properties. Another area of interest is the further investigation of this compound's mechanism of action, which could lead to the development of new treatments for various diseases. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored.

Synthesis Methods

N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide can be synthesized through a multi-step reaction process. The first step involves the reaction of 4-chlorophenol with benzyl chloride in the presence of a base, such as potassium carbonate, to form benzyl 4-chlorophenyl ether. The second step involves the reaction of benzyl 4-chlorophenyl ether with 2-methylpropanoyl chloride in the presence of a base, such as triethylamine, to form this compound.

Scientific Research Applications

N-benzyl-2-(4-chlorophenoxy)-2-methylpropanamide has been shown to have potential applications in various scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, this compound has been shown to modulate the activity of certain ion channels in the brain, which could lead to the development of new treatments for neurological disorders. In drug discovery, this compound has been used as a scaffold for the development of new compounds with potential therapeutic benefits.